Cas no 2639451-33-3 (methyl 1-(pyrrolidin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-(pyrrolidin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• CAS No: 2639451-33-3
• MF: C₁₀H₁₂F₃N₃O₂
• MW: 263.21639251709
• CID: 5109711
• PubChem ID: 165903880
• Update Time: 2025-10-29

methyl 1-(pyrrolidin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(3-pyrrolidinyl)-5-(trifluoromethyl)-, methyl ester
• methyl 1-(pyrrolidin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C10H12F3N3O2/c1-18-9(17)7-5-15-16(6-2-3-14-4-6)8(7)10(11,12)13/h5-6,14H,2-4H2,1H3
• InChI Key： HUFNOEUPFVHHFP-UHFFFAOYSA-N
• SMILES： N1(C2CCNC2)C(C(F)(F)F)=C(C(OC)=O)C=N1

Additional information on methyl 1-(pyrrolidin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Methyl 1-(pyrrolidin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS: 2639451-33-3)

Methyl 1-(pyrrolidin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS: 2639451-33-3) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's unique structural features, including the trifluoromethyl group and the pyrrolidine moiety, contribute to its pharmacological properties. Recent synthetic methodologies have optimized the production of methyl 1-(pyrrolidin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate, enabling higher yields and purity, which are critical for preclinical and clinical studies. Advances in catalytic processes and green chemistry approaches have further enhanced the scalability of its synthesis.

In vitro and in vivo studies have demonstrated that methyl 1-(pyrrolidin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate exhibits promising activity as a modulator of specific neurotransmitter receptors. Notably, its interaction with GABA_A receptors has been explored in the context of anxiety and epilepsy treatment. Additionally, the compound's metabolic stability and pharmacokinetic profile have been investigated, revealing favorable oral bioavailability and brain penetration, which are essential for CNS-targeted therapies.

Recent research has also explored the compound's potential in addressing metabolic disorders. Preliminary data suggest that it may influence key enzymes involved in lipid metabolism, offering a new avenue for the treatment of obesity and related conditions. Structural-activity relationship (SAR) studies have identified critical modifications that enhance its efficacy and selectivity, paving the way for the development of next-generation derivatives.

In conclusion, methyl 1-(pyrrolidin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS: 2639451-33-3) represents a promising candidate for further drug development. Its multifaceted pharmacological profile, combined with advancements in synthetic chemistry, positions it as a valuable tool for addressing unmet medical needs. Future research should focus on elucidating its mechanisms of action and optimizing its therapeutic potential through targeted modifications.